Cas no 1256345-90-0 ((6-(Isopropylthio)pyridin-3-yl)boronic acid)

• Product Name: (6-(Isopropylthio)pyridin-3-yl)boronic acid
• CAS No: 1256345-90-0
• MF: C₈H₁₂BNO₂S
• MW: 197.06238079071
• MDL: MFCD16295060
• CID: 828210
• PubChem ID: 53216386
• Update Time: 2025-06-25

(6-(Isopropylthio)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(Isopropylthio)pyridin-3-yl)boronic acid
• 6-(Isopropylthio)pyridine-3-boronic acid
• (6-propan-2-ylsulfanylpyridin-3-yl)boronic acid
• AKOS006337070
• 6-(ISOPROPYLSULFANYL)PYRIDIN-3-YLBORONIC ACID
• 1256345-90-0
• DB-368921
• (6-(Isopropylthio)pyridin-3-yl)boronicacid
• DTXSID70681628
• AT15093
• BS-19738
• CS-0174966
• Boronic acid, B-[6-[(1-methylethyl)thio]-3-pyridinyl]-
• MFCD16295060
• {6-[(Propan-2-yl)sulfanyl]pyridin-3-yl}boronic acid

• MDL： MFCD16295060
• Inchi： 1S/C8H12BNO2S/c1-6(2)13-8-4-3-7(5-10-8)9(11)12/h3-6,11-12H,1-2H3
• InChI Key： AHEICUZDZXGHOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CN=1)C(C)C

Computed Properties

• Exact Mass: 197.06800
• Monoisotopic Mass: 197.0681800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.65000
• LogP: 0.26190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (6-(Isopropylthio)pyridin-3-yl)boronic acid

Comprehensive Overview of (6-(Isopropylthio)pyridin-3-yl)boronic acid (CAS No. 1256345-90-0)

(6-(Isopropylthio)pyridin-3-yl)boronic acid (CAS No. 1256345-90-0) is a highly versatile boronic acid derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of heterocyclic boronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structure, featuring a pyridine ring and an isopropylthio substituent, makes it a valuable intermediate for designing novel drug candidates and functional materials.

The growing interest in boronic acid-based compounds stems from their applications in targeted drug delivery and bioconjugation. Researchers are increasingly exploring CAS No. 1256345-90-0 for its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in oncology and neurodegenerative disease research. Its ability to form stable boronate esters with diols also makes it relevant for glucose sensing and biomarker detection, aligning with trends in personalized medicine.

From a synthetic perspective, (6-(Isopropylthio)pyridin-3-yl)boronic acid is prized for its chemoselectivity and compatibility with diverse reaction conditions. A common query among chemists is: "How to optimize Suzuki couplings using sterically hindered boronic acids?" This compound’s isopropylthio group provides insights into steric effects, making it a model substrate for methodological studies. Recent publications highlight its use in constructing aryl-pyridine linkages for OLED materials and catalysts, addressing the demand for sustainable electronics.

Quality control of CAS No. 1256345-90-0 is critical, with HPLC and NMR being standard analytical techniques. Users often search for "purity standards for boronic acid reagents" or "storage conditions to prevent protodeboronation." Proper handling under inert atmospheres and low-temperature storage are recommended to maintain stability. Suppliers typically provide ≥95% purity, with some offering custom synthesis services for research-scale quantities.

In conclusion, (6-(Isopropylthio)pyridin-3-yl)boronic acid exemplifies the intersection of medicinal chemistry and advanced materials. Its CAS No. 1256345-90-0 is frequently cited in patents related to kinase inhibitors and metal-organic frameworks (MOFs), reflecting its multidisciplinary utility. As the scientific community prioritizes green chemistry and high-throughput screening, this compound’s role is expected to expand further.